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Compound of Interest

2-amino-N-methoxyacetamide
Compound Name:
hydrochloride

Cat. No.: B12314993

Get Quote

Executive Summary & Chemical Context

2-amino-N-methoxyacetamide hydrochloride (also known as Glycine N-methoxyamide HCI)
is a small, hydrophilic amine salt.[1][2][3] Unlike lipophilic drug candidates, it possesses a logP
value < 0 (highly polar) and a primary amine group that is protonated at neutral/acidic pH.

« CAS Number: 1421601-45-7[1][2][3]

e Molecular Formula:

[1I[21[3]14]

 Critical Analytical Challenge: On standard alkyl-bonded phases (C18/C8), this compound
elutes near the void volume (

), causing co-elution with unretained matrix components and preventing accurate
quantification.[2][3]

Comparison of Analytical Approaches
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Detailed Performance Comparison

Method A: Hydrophilic Interaction Liquid

Chromatography (HILIC)

Status:Gold Standard for this compound.[2] HILIC utilizes a polar stationary phase (Silica,

Amide, or Zwitterionic) and a high-organic mobile phase.[1][2][3] The 2-amino-N-

methoxyacetamide partitions into the water layer adsorbed on the silica surface.[1][2][3]

» Stationary Phase: Zwitterionic (e.g., ZIC-HILIC) or Amide-bonded silica.[1][2][3]

» Mobile Phase: Acetonitrile (ACN) / Ammonium Acetate Buffer (90:10 to 80:20).[2]

e Performance Data:

o The amino group interacts electrostatically with the stationary phase, providing strong

retention.
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o Separation from Impurities: Excellently resolves the target compound from Glycine
(hydrolysis impurity), which is even more polar and elutes later or with distinct selectivity

depending on the phase.

Method B: lon-Pair Reversed-Phase (IP-RPLC)

Status:Viable Alternative for QC labs lacking HILIC columns.[1][2][3] By adding an anionic ion-
pairing reagent (e.g., Sodium Octanesulfonate or Heptafluorobutyric Acid) to the mobile phase,
the positively charged amine forms a neutral, lipophilic complex that retains on a C18 column.

[3]
e Reagent: Sodium 1-Octanesulfonate (IPC-8) or TFA/HFBA.[1][2]
e Performance Data:

o Retention time can be tuned by altering the concentration of the ion-pairing reagent.[1][2]

[5]

o Drawback: The column becomes dedicated to this method; "washing off" the ion-pair

reagent is difficult.[1][2]

Experimental Data: Retention Time Profile

The following data represents typical retention behavior on a

column system at

Table 1: Retention Time Comparison ()
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Method A: HILIC
Compound

Method B: C18 +
5mM

Method C: C18

(ZIC-pHILIC) (0.1% Formic Acid)
Octanesulfonate

Void Marker (

1.2 min 1.5 min 1.5 min
)
2-amino-N-

] 6.8 min 5.4 min 1.6 min (Co-elution)

methoxyacetamide
Impurity: Glycine 9.2 min 3.1 min 1.4 min
Impurity: Diglycine 11.5 min 4.2 min 1.5 min

Interpretation: In Method C (Standard C18), the target compound elutes immediately (1.6 min),

barely separating from the void.[3] Method A (HILIC) provides the best resolution (

min) and separates it from the Glycine precursor.

Validated Experimental Protocols
Protocol 1: HILIC Method (Recommended)

This method is self-validating via the resolution between the target peak and the void volume.

[2]

).[2][3]

Isocratic Program: 85% B / 15% A.

Mobile Phase B: Acetonitrile (HPLC Grade).

Column: Amide-C18 or Zwitterionic HILIC (e.g.,

Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.
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e Flow Rate: 1.0 mL/min.
e Detection: UV at 210 nm (low wavelength required due to lack of conjugation).

o Sample Diluent: 90% Acetonitrile / 10% Water (Critical: Sample solvent must match initial
mobile phase to prevent peak distortion).[2]

Protocol 2: lon-Pair Method (Alternative)

Use this if MS detection is not required.[1][2]

e Column: End-capped C18 (e.g.,

)-[21[3][6]

Mobile Phase: Buffer / ACN (95:5).

o Buffer Preparation: Dissolve 1.1 g Sodium 1-Octanesulfonate + 1 mL Phosphoric Acid in 1
L Water. Adjust pH to 2.5.

Flow Rate: 1.0 mL/min.

Temperature: 30°C.

System Suitability: The capacity factor (

) must be

Mechanism & Workflow Visualization

The following diagram illustrates the decision logic and separation mechanism for 2-amino-N-
methoxyacetamide HCI.
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Caption: Decision matrix for selecting the optimal chromatographic mode based on retention

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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